Dysprosium-164

• IUPAC Name: dysprosium-164
• InChI: InChI=1S/Dy/i1+1
• InChI Key: KBQHZAAAGSGFKK-OUBTZVSYSA-N
• Canonical SMILES: [Dy]
• Isomeric SMILES: [164Dy]
• Molecular Formula: Dy
• DSSTOX Substance ID: DTXSID20930537
• Molecular Weight: 163.929181 g/mol
• CAS RN: 13967-69-6

Description

Dysprosium is a chemical element with the symbol Dy and atomic number 66. It is a rare-earth element in the lanthanide series with a metallic silver luster. Dysprosium is never found in nature as a free element, though, like other lanthanides, it is found in various minerals.

Synthesis Analysis

Chemical reactions between dysprosium and carbon were studied in laser-heated diamond anvil cells at pressures of 19, 55, and 58 GPa and temperatures of ∼2500 K.

Molecular Structure Analysis

Dysprosium’s electron configuration is [Xe] 4f10 6s2. It has different structural forms, called allotropes, each with different physical properties.

Chemical Reactions Analysis

Dysprosium reacts with both dilute and concentrated acids. In a study, chemical reactions between dysprosium and carbon were observed in laser-heated diamond anvil cells at pressures of 19, 55, and 58 GPa and temperatures of ∼2500 K.

Physical And Chemical Properties Analysis

Dysprosium is a solid at 20°C with a melting point of 1412°C and a boiling point of 2567°C. It has a density of 8.55 g/cm³. Dysprosium is electropositive, and its oxidation state is +3. It tarnishes slowly in a humid atmosphere, is highly reactive with halogens at temperatures above 473 K, and is easily soluble in H2SO4.

Scientific Research Applications

• Nuclear Reactor Design : Dysprosium is used as a slow neutron absorber in the fuel assembly of Advanced Heavy Water Reactors (AHWR) to achieve negative coolant void reactivity, with 164 Dy having the largest absorption cross-section for thermal neutrons. This usage is crucial for the safety and efficiency of nuclear reactors (Kannan & Ganesan, 2010).

• Radiotherapeutic Applications : 164 Dy can be used to produce holmium-166 (166Ho), which is utilized in radiotherapeutic applications such as radioimmunospecific pharmaceuticals and bone marrow ablation. This is done through neutron irradiation in a nuclear reactor (Dadachova et al., 1994).

• Study of Nuclear Properties : Research on the yrast levels of dysprosium isotopes, including 164 Dy, up to high angular momentum, contributes to a better understanding of nuclear properties like energy levels and electromagnetic properties (Sun & Egido, 1994).

• Rare-Earth Element Security : Dysprosium's role in technology and limited supply make it a strategic rare-earth element. Studies have compared strategies for reducing Dy demand in Japan, focusing on low-Dy REE magnets and recycling promotion (Seo & Morimoto, 2014).

• Bose-Einstein Condensation : Dysprosium BEC is significant for research in quantum physics. 164 Dy BEC is notable for being the first for an open f-shell lanthanide element and exhibits unique properties in the strongly dipolar regime (Lu et al., 2011).

• Magnet Technology : Dysprosium is crucial in increasing the magnetocrystalline anisotropy of neodymium magnets. Research into efficient electrochemical techniques for depositing Dy on Nd-magnets is ongoing (Berger et al., 2016).

• Optical and Photophysical Properties : Dysprosium(III) ions, used in optical fibers and NMR imaging, have been studied for their electronic energy levels and emitting states in various solvents, contributing to understanding of their luminescent properties (Kofod et al., 2019).

Safety And Hazards

Dysprosium is relatively unreactive at room temperatures. It does not oxidize very rapidly when exposed to the air. It does react with both dilute and concentrated acids. It is advised to handle Dysprosium under inert gas and keep away from heat/sparks/open flames/hot surfaces.

Future Directions

Dysprosium-164 has been used in the creation of a two-dimensional supersolid, a phase of matter that behaves like both a solid and a frictionless liquid at the same time. This advancement could enable scientists to crack the deeper physics behind the mysterious properties of this weird matter phase. Dysprosium-164 atoms were suspended inside optical tweezers before cooling the atoms down to just above zero Kelvin.